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Compound of Interest

Compound Name: MLN120B

Cat. No.: B1677339

This document provides essential safety and logistical information for the proper disposal of
MLN120B, a potent IKK[3 inhibitor. Adherence to these procedures is critical to ensure
personnel safety and environmental protection. This guidance is intended for researchers,
scientists, and drug development professionals familiar with handling chemical reagents in a
laboratory setting.

l. Immediate Safety and Handling Precautions

MLN2120B is classified as harmful if swallowed and very toxic to aquatic life with long-lasting
effects[1]. Therefore, stringent safety measures must be observed during handling and disposal
to prevent exposure and environmental contamination.

Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles.

» Hand Protection: Wear compatible chemical-resistant gloves.
» Body Protection: Wear a laboratory coat.

Engineering Controls:

o Handle MLN120B in a well-ventilated area, preferably within a chemical fume hood to avoid
inhalation of dust or aerosols[1].
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Il. Spill Management

In the event of a spill, follow these procedures to minimize exposure and environmental
release:

o Evacuate and Ventilate: Evacuate non-essential personnel from the immediate area and
ensure adequate ventilation[1].

o Containment: Prevent further leakage or spillage. Do not allow the substance to enter drains
or watercourses[1].

o Absorption: For liquid spills, absorb the solution with an inert, non-combustible material such
as diatomite or universal binders[1]. For solid spills, carefully sweep or scoop the material to
avoid creating dust.

o Decontamination: Decontaminate surfaces and equipment that have come into contact with
MLN120B by scrubbing with alcohol[1].

» Collection and Disposal: Collect all contaminated materials, including absorbents and
cleaning supplies, into a designated, labeled, and sealed container for hazardous waste
disposal[1].

lll. Disposal Procedures

The primary principle for the disposal of MLN120B and its containers is to treat them as
hazardous chemical waste. Disposal must be conducted in strict accordance with all applicable
federal, state, and local regulations[1].

Step-by-Step Disposal Protocol:
+ Waste Segregation:
o Do not mix MLN120B waste with other waste streams|2].

o Keep MLN120B in its original container if possible, or in a clearly labeled, compatible
waste container[2].

o Waste Collection:
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o Solid Waste: Collect unused or expired solid MLN120B, as well as contaminated
consumables (e.g., weighing paper, pipette tips), in a designated, sealed container labeled
as "Hazardous Chemical Waste" and including the chemical name "MLN120B".

o Liquid Waste: Collect solutions containing MLN120B in a designated, sealed, and leak-
proof container. The container must be clearly labeled with "Hazardous Chemical Waste"
and the chemical name and approximate concentration of MLN120B.

o Empty Containers: Empty containers that held MLN120B should be treated as hazardous
waste unless thoroughly decontaminated. Triple-rinse the container with a suitable solvent
(e.g., ethanol or another solvent in which MLN120B is soluble). Collect the rinsate as
hazardous liquid waste. Once decontaminated, the container can be disposed of
according to institutional guidelines for clean labware.

» Storage Pending Disposal:

o Store waste containers in a designated, secure, and well-ventilated area away from
incompatible materials.

o Follow institutional guidelines for the maximum allowable accumulation time for hazardous
waste.

e Final Disposal:

o Arrange for the collection of the hazardous waste by your institution's Environmental
Health and Safety (EHS) department or a licensed hazardous waste disposal contractor[1]

13].

o Ensure all required waste disposal forms are completed accurately and accompany the
waste containers.

IV. Data Presentation: MLN120B Safety and Hazard
Information
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Parameter Information Source
Chemical Name MLN120B [11[4115]
CAS Number 783348-36-7 [4]

Hazard Classification

Acute toxicity, Oral (Category
4), H302; Acute aquatic toxicity
(Category 1), H400; Chronic
aguatic toxicity (Category 1),
H410

[1]

Hazard Statements

H302: Harmful if swallowed.
H410: Very toxic to aquatic life

with long lasting effects.

[1]

Precautionary Statements

P264: Wash skin thoroughly
after handling. P270: Do not
eat, drink or smoke when using
this product. P273: Avoid
release to the environment.
P301 + P312: IF
SWALLOWED: Call a POISON
CENTER or doctor/physician if
you feel unwell. P330: Rinse
mouth. P391: Collect spillage.
P501: Dispose of contents/
container to an approved

waste disposal plant.

[1]

Personal Protective Equipment

Safety goggles, chemical-

resistant gloves, lab coat

[1]

Storage Conditions

Store at -20°C (powder) or
-80°C (in solvent) in a cool,

well-ventilated area.

[1]

V. Visualization of MLN120B's Mechanism of Action
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MLN120B is a potent and selective inhibitor of IkB kinase 3 (IKKf), a key enzyme in the NF-kB
signaling pathway[4][5][6]. The following diagram illustrates this pathway and the point of
inhibition by MLN120B.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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